![molecular formula C10H20ClN3O2 B3027571 (R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride CAS No. 1338222-33-5](/img/structure/B3027571.png)
(R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride
Overview
Description
(R)-N-(Piperidin-3-yl)morpholine-4-carboxamide hydrochloride, also known as JNJ-31020028, is a small molecule inhibitor of the sodium-hydrogen exchanger isoform 1 (NHE1). It is a potential therapeutic agent for the treatment of various diseases, including heart failure, stroke, and cancer.
Scientific Research Applications
Synthesis and Medicinal Chemistry
CGRP Receptor Antagonism : The compound was utilized in the synthesis of a potent calcitonin gene-related peptide (CGRP) receptor antagonist. A convergent, stereoselective, and economical synthesis method was developed for the hydrochloride salt, demonstrating its utility in medicinal chemistry (Cann et al., 2012).
CB1 Cannabinoid Receptor Interaction : It was studied for its interaction with the CB1 cannabinoid receptor, contributing to the understanding of molecular interactions and receptor binding mechanisms (Shim et al., 2002).
Antipsychotic Agent Research : Variants of this compound were evaluated as potential antipsychotic agents, focusing on their interaction with dopamine and serotonin receptors (Norman et al., 1996).
Rho Kinase Inhibitor for CNS Disorders : A scalable synthetic process was established for a variant, highlighting its potential in treating central nervous system disorders (Wei et al., 2016).
Inverse Agonism at Human Cannabinoid CB1 Receptor : The compound's effect as an inverse agonist at the human cannabinoid CB1 receptor was demonstrated, providing insights into cannabinoid receptor pharmacology (Landsman et al., 1997).
Chemical Synthesis and Analysis
Auxiliary Part in Coordination Chemistry of Copper (II) : The compound played a role in the unique coordination chemistry of copper (II), showcasing its utility in inorganic chemistry and materials science (Majumder et al., 2016).
Preparation of Prodrugs of Ibuprofen : It was used in the preparation of N-Mannich bases of ibuprofenamide, contributing to pharmaceutical chemistry research (Doshi et al., 2002).
In Vitro Metabolism Study in Diarylpyrazoles : Its metabolism was studied in vitro, providing valuable data for drug metabolism and pharmacokinetics (Zhang et al., 2005).
Microwave-Assisted Synthesis in Organic Chemistry : The compound was synthesized via microwave-assisted methods, showing its relevance in advanced organic synthesis techniques (Holt et al., 2007).
Interaction with LYS 3.28(192) in Cannabinoid CB1 Receptor : It was found crucial for inverse agonism at the cannabinoid CB1 receptor, adding to the understanding of receptor-ligand interactions (Hurst et al., 2002).
Radioligand Development for SPECT Imaging : The compound was developed as a potential radioligand for imaging cannabinoid CB1 receptors in the human brain, contributing to the field of diagnostic imaging and radiopharmacy (Lan et al., 1999).
Inhibitory Effects on G-Protein Activation in the Brain : Its inhibitory effects on G-protein activity in the brain were studied, providing insights into its potential impact on signal transduction mechanisms (Sim-Selley et al., 2001).
Corrosion Inhibition in Mild Steel : The compound was studied as a corrosion inhibitor for mild steel in HCl medium, showing its application in industrial chemistry and materials science (Nnaji et al., 2017).
Synthesis of Azetidine-Based Isosteres : It served as a base for synthesizing azetidine-based isosteres of piperidine, piperazine, and morpholine, useful in drug discovery (Feskov et al., 2019).
Peptide-Like Diabetes Drug Preparation : It was involved in the preparation of a peptide-like amorphous compound for treating diabetes, highlighting its significance in pharmaceutical manufacturing (Sawai et al., 2010).
Properties
IUPAC Name |
N-[(3R)-piperidin-3-yl]morpholine-4-carboxamide;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O2.ClH/c14-10(13-4-6-15-7-5-13)12-9-2-1-3-11-8-9;/h9,11H,1-8H2,(H,12,14);1H/t9-;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGTLCCRTMPKZIK-SBSPUUFOSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)NC(=O)N2CCOCC2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](CNC1)NC(=O)N2CCOCC2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1338222-33-5 | |
Record name | 4-Morpholinecarboxamide, N-(3R)-3-piperidinyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1338222-33-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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